Cas no 2137759-38-5 (7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclobutyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclobutyl-
• CAS No: 2137759-38-5
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 5268171
• Update Time: 2025-05-21

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclobutyl-

• Inchi： 1S/C10H9BrClN3/c11-6-4-13-10-7(6)8(12)14-9(15-10)5-2-1-3-5/h4-5H,1-3H2,(H,13,14,15)
• InChI Key： CHIFJQKQEGHFEE-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC(Cl)=C2C(Br)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclobutyl-

5-Bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine (CAS 2137759-38-5): A Versatile Building Block in Medicinal Chemistry

The 7H-Pyrrolo[2,3-d]pyrimidine scaffold has emerged as a privileged structure in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Among its derivatives, 5-bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine (CAS 2137759-38-5) has gained significant attention as a valuable pharmaceutical intermediate and building block for medicinal chemistry applications.

This heterocyclic compound features a unique combination of halogen substituents (bromo and chloro) at the 5- and 4-positions, respectively, along with a cyclobutyl group at the 2-position. The presence of these functional groups makes it an excellent candidate for palladium-catalyzed cross-coupling reactions, which are frequently employed in modern drug synthesis. Researchers particularly value this compound for its potential in creating targeted cancer therapies and small molecule inhibitors.

Recent trends in drug discovery have shown increased interest in pyrrolopyrimidine derivatives, especially in the context of precision medicine and personalized cancer treatment. The 5-bromo-4-chloro substitution pattern in this compound allows for selective modifications, making it adaptable to various therapeutic targets. Pharmaceutical companies are actively exploring its potential in developing next-generation kinase inhibitors that could address drug resistance issues in oncology treatments.

From a synthetic chemistry perspective, the cyclobutyl group in this pyrrolopyrimidine derivative introduces interesting conformational constraints that can enhance binding affinity to biological targets. This structural feature aligns with current medicinal chemistry strategies focusing on three-dimensional molecular complexity to improve drug-like properties. The compound's molecular weight of 286.55 g/mol and moderate lipophilicity make it suitable for lead optimization in drug discovery programs.

The growing demand for heterocyclic building blocks in pharmaceutical research has positioned CAS 2137759-38-5 as a valuable reagent. Its applications extend beyond oncology to potential treatments for inflammatory diseases and neurological disorders, where pyrrolopyrimidine scaffolds have shown promising activity. The compound's stability under standard laboratory conditions and compatibility with common organic solvents further enhance its utility in medicinal chemistry workflows.

Quality control specifications for 5-bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine typically require ≥95% purity by HPLC analysis, with rigorous testing for residual solvents and heavy metals. Suppliers often provide comprehensive analytical data including ¹H NMR, ¹³C NMR, and mass spectra to ensure batch-to-batch consistency. These quality standards are particularly important for researchers developing clinical candidates and preclinical compounds.

In the context of green chemistry initiatives, recent synthetic improvements have focused on developing more efficient routes to halogenated pyrrolopyrimidines like this compound. Researchers are exploring catalytic methods that minimize waste and reduce the use of hazardous reagents, addressing the pharmaceutical industry's growing emphasis on sustainable synthesis practices. These advancements have made the compound more accessible to academic and industrial research groups.

The intellectual property landscape surrounding pyrrolopyrimidine derivatives continues to evolve, with numerous patents filed for related structures in recent years. While CAS 2137759-38-5 itself may not be patented, its incorporation into novel drug candidates has generated significant patent activity. This reflects the compound's importance in current drug discovery pipelines and its potential to contribute to future therapeutic breakthroughs.

From a commercial perspective, the global market for pharmaceutical intermediates like this 5-bromo-4-chloro pyrrolopyrimidine derivative has seen steady growth, driven by increasing R&D investments in oncology and other therapeutic areas. Suppliers typically offer the compound in milligram to kilogram quantities, with custom synthesis options available for larger-scale requirements. Pricing varies based on purity specifications and order volume, reflecting its status as a specialty chemical for research applications.

Storage and handling recommendations for 5-bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine typically suggest protection from light and moisture, with storage at 2-8°C under inert atmosphere for long-term stability. These precautions ensure the compound maintains its reactivity for subsequent synthetic transformations. Proper material safety data sheets should always be consulted before working with this or any other research chemical.

Looking ahead, the versatility of CAS 2137759-38-5 suggests it will remain an important tool for medicinal chemists exploring structure-activity relationships in drug design. Its combination of halogen substituents and the cyclobutyl group provides multiple vectors for structural modification, allowing researchers to fine-tune pharmacological properties. As drug discovery becomes increasingly target-focused, such multifunctional building blocks will continue to play a crucial role in developing novel therapeutic agents.

The scientific literature contains numerous examples of related pyrrolopyrimidine compounds demonstrating biological activity, underscoring the potential of this chemical class. While 5-bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine itself may not be biologically active, its value lies in its transformability into active pharmaceutical ingredients. Researchers are particularly interested in its potential for creating selective kinase inhibitors with improved safety profiles.

In analytical chemistry applications, this compound serves as a valuable reference standard for method development and quality control in pharmaceutical analysis. Its distinct UV absorption characteristics and mass spectral fragmentation pattern make it useful for HPLC method development and LC-MS system calibration. These applications complement its primary role as a synthetic intermediate in drug discovery programs.

As the pharmaceutical industry continues to embrace fragment-based drug design approaches, compounds like 5-bromo-4-chloro-2-cyclobutyl-7H-pyrrolo[2,3-d]pyrimidine gain additional significance. Their moderate molecular weight and functional group diversity make them ideal starting points for growing or linking fragments into more potent drug candidates. This aligns with current trends toward rational drug design and structure-based optimization strategies.

The future development potential of CAS 2137759-38-5 and related compounds appears promising, particularly in addressing unmet medical needs in oncology and other therapeutic areas. As researchers deepen their understanding of kinase signaling pathways and other biological targets, the demand for versatile heterocyclic building blocks like this pyrrolopyrimidine derivative will likely continue to grow, supporting ongoing innovation in pharmaceutical research and development.